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Compound of Interest

Compound Name: L-Cysteine-13C3,15N,d3

Cat. No.: B12056343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of isotopically labeled

L-Cysteine-¹³C₃,¹⁵N,d₃. This stable isotope-labeled amino acid is a critical tool in metabolic

research, proteomics, and drug development, enabling precise quantification and pathway

analysis.

Understanding Isotopic Labeling
Stable isotope labeling involves the substitution of atoms in a molecule with their heavier, non-

radioactive isotopes. In the case of L-Cysteine-¹³C₃,¹⁵N,d₃, three carbon atoms are replaced

with Carbon-13 (¹³C), the single nitrogen atom is replaced with Nitrogen-15 (¹⁵N), and three

hydrogen atoms are replaced with Deuterium (²H or D). This labeling results in a molecule with

a greater mass than its unlabeled counterpart, allowing for its differentiation and quantification

in complex biological samples using mass spectrometry.

Molecular Weight Determination
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

For isotopically labeled compounds, the precise mass of the isotopes must be used for

accurate calculation.

Standard L-Cysteine
The molecular formula for standard L-Cysteine is C₃H₇NO₂S.[1][2][3][4] Its molecular weight is

approximately 121.16 g/mol .[4][5][6]
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L-Cysteine-¹³C₃,¹⁵N,d₃
To calculate the molecular weight of the labeled compound, we substitute the atomic weights of

the standard atoms with their corresponding stable isotopes.

Table 1: Atomic and Molecular Weight Data
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Component

Standard
Atomic/Mol
ecular
Weight (Da)

Isotope
Isotopic
Atomic
Weight (Da)

Labeled
Compound
Molecular
Formula

Calculated
Monoisotop
ic Molecular
Weight (Da)

L-Cysteine 121.158 - - C₃H₇NO₂S -

Carbon
12.011

(average)
¹²C 12.000000

¹³C
13.003355[7]

[8]

Hydrogen
1.008

(average)
¹H 1.007825

²H (D)

2.014102[9]

[10][11][12]

[13]

Nitrogen
14.007

(average)
¹⁴N 14.003074

¹⁵N
15.000109[14

][15][16][17]

Oxygen
15.999

(average)
¹⁶O 15.994915

Sulfur
32.06

(average)
³²S 31.972071

L-Cysteine-

¹³C₃,¹⁵N,d₃
- - -

(¹³C)₃(¹²C)₀(¹

H)₄(²H)₃(¹⁵N)₁

(¹⁴N)₀(¹⁶O)₂(³²

S)₁

128.082

The calculated monoisotopic molecular weight of L-Cysteine-¹³C₃,¹⁵N,d₃ is 128.082 Da.

Experimental Protocols
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The determination of the molecular weight of isotopically labeled compounds like L-Cysteine-

¹³C₃,¹⁵N,d₃ is typically performed using high-resolution mass spectrometry.

Methodology: High-Resolution Mass Spectrometry

Sample Preparation: A dilute solution of L-Cysteine-¹³C₃,¹⁵N,d₃ is prepared in a suitable

solvent, such as a mixture of water and acetonitrile with a small amount of formic acid to

promote ionization.

Infusion and Ionization: The sample is introduced into the mass spectrometer via direct

infusion or liquid chromatography. Electrospray ionization (ESI) is a common technique used

to generate gas-phase ions of the analyte with minimal fragmentation.

Mass Analysis: The ions are then transferred to a high-resolution mass analyzer, such as an

Orbitrap or a Fourier-transform ion cyclotron resonance (FT-ICR) mass spectrometer. These

instruments have the capability to measure mass-to-charge ratios (m/z) with high accuracy

and resolving power.

Data Acquisition: The mass spectrometer is operated in full scan mode to acquire the mass

spectrum of the labeled L-Cysteine.

Data Analysis: The resulting spectrum will show a peak corresponding to the [M+H]⁺ ion of L-

Cysteine-¹³C₃,¹⁵N,d₃. The monoisotopic mass is determined from the m/z value of this peak,

taking into account the mass of the added proton (1.007276 Da).

Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical process for calculating the molecular weight of the

isotopically labeled L-Cysteine.
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(C₃H₇NO₂S)

Define Isotopic Labeling Scheme
(3 x ¹³C, 1 x ¹⁵N, 3 x ²H)

Determine Atomic Weights
of Stable Isotopes

(¹³C, ¹⁵N, ²H)

Calculate Mass Contribution
of Labeled Atoms

(3 x ¹³C, 1 x ¹⁵N, 3 x ²H)

Calculate Mass Contribution
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(4 x ¹H, 2 x ¹⁶O, 1 x ³²S)

Sum All Atomic Masses

Final Molecular Weight of
L-Cysteine-¹³C₃,¹⁵N,d₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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